4-(4-butyryl-1-piperazinyl)-2-(1-pyrrolidinyl)pyrimidine

• IUPAC Name: 1-[4-(2-pyrrolidin-1-ylpyrimidin-4-yl)piperazin-1-yl]butan-1-one
• InChI: InChI=1S/C16H25N5O/c1-2-5-15(22)20-12-10-19(11-13-20)14-6-7-17-16(18-14)21-8-3-4-9-21/h6-7H,2-5,8-13H2,1H3
• InChI Key: IJXMZHBSEAFNHC-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)N1CCN(CC1)C2=NC(=NC=C2)N3CCCC3
• Molecular Formula: C16H25N5O
• Molecular Weight: 303.40 g/mol

Description

4-(4-butyryl-1-piperazinyl)-2-(1-pyrrolidinyl)pyrimidine, also known as BPP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Chemical Synthesis and Derivatives

• Synthesis of Piperazinyl Derivatives : Piperazinyl derivatives, including those related to 4-(4-butyryl-1-piperazinyl)-2-(1-pyrrolidinyl)pyrimidine, have been synthesized and explored for their potent biological activities. For example, piperazinyl-glutamate-pyrimidines were prepared with various substitutions, demonstrating high potency as P2Y12 antagonists, an important target in inhibiting platelet aggregation (Parlow et al., 2009).

Pharmacological Properties

• Antiemetic and Other Properties : A series of new 4-piperazinopyrimidines displayed a range of pharmacological properties, including antiemetic, tranquilizing, analgesic, antiserotonin, and musculotropic-spasmolytic activities. Two compounds from this series were selected for clinical investigation due to their powerful antiemetic activity (Mattioda et al., 1975).
• Anti-histaminic Activity : Novel pyrimidines synthesized by condensing chalcones with guanidine HCl showed significant anti-histaminic activity, suggesting their potential as effective treatments for allergic reactions (Rahaman et al., 2009).

Structural and Molecular Studies

• Crystal Structure Analysis : Studies on compounds like tert-butyl 4-{3-[6-(4-methoxyphenyl)-2-methylpyrimidin-4-yl]quinolin-2-yl}piperazine-1-carboxylate provide insight into the molecular structure of similar compounds, helping understand their chemical behavior and potential interactions (Anthal et al., 2018).

Biological Activities

• Synthesis and Biological Activities : Pyrimidine and piperazine are key structures in many drugs, and combining them enhances biological activity. Pyrimidine-piperazine hybrids have been synthesized and their biological activities studied, showing promise in various therapeutic applications (Al‐Ghorbani et al., 2021).
• Interaction with DNA : Certain aromatic compounds with terminal piperazino substituents, similar in structure to this compound, have been studied for their interaction with DNA. These studies provide insights into how these compounds may interact with biological molecules, influencing their pharmacological effects (Wilson et al., 1990).